Cas no 1936131-35-9 (1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride)
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride is a halogenated pyridine derivative with a primary amine functional group, stabilized as its hydrochloride salt. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring bromo- and fluoro-substituted pyridine scaffolds. The presence of both bromine and fluorine substituents enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the amine group allows for further derivatization. The hydrochloride form improves stability and handling. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science research.
1936131-35-9 structure
Product Name:1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride
CAS No:1936131-35-9
MF:C7H9BrClFN2
MW:255.515163183212
MDL:MFCD32067283
CID:4782114
Update Time:2025-06-24
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride
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- MDL: MFCD32067283
- Inchi: 1S/C7H8BrFN2.ClH/c1-4(10)7-6(8)2-5(9)3-11-7;/h2-4H,10H2,1H3;1H
- InChI Key: HKMCSYUMBAOADI-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN=C1C(C)N)F.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 134
- Topological Polar Surface Area: 38.9
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B199860-50mg |
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride |
1936131-35-9 | 50mg |
$ 590.00 | 2022-06-07 | ||
| TRC | B199860-100mg |
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride |
1936131-35-9 | 100mg |
$ 975.00 | 2022-06-07 | ||
| Matrix Scientific | 219865-500mg |
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride, 95% min |
1936131-35-9 | 95% | 500mg |
$1156.00 | 2023-09-06 | |
| Matrix Scientific | 219865-1g |
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride, 95% min |
1936131-35-9 | 95% | 1g |
$1890.00 | 2023-09-06 |
1-(3-Bromo-5-fluoropyridin-2-yl)ethan-1-amine hydrochloride Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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